![molecular formula C14H22N2O2 B261452 N,N'-diallyl-1,4-cyclohexanedicarboxamide](/img/structure/B261452.png)
N,N'-diallyl-1,4-cyclohexanedicarboxamide
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Overview
Description
N,N'-diallyl-1,4-cyclohexanedicarboxamide (DACC) is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields such as medicine, agriculture, and industry. DACC is a derivative of cyclohexanediamine, which is a widely used compound in the chemical industry.
Mechanism of Action
The mechanism of action of N,N'-diallyl-1,4-cyclohexanedicarboxamide is not fully understood. However, it is believed that this compound exerts its antimicrobial and anticancer properties by disrupting the cell membrane and inducing apoptosis in cells. In plants, this compound is believed to enhance the growth of plants by stimulating the production of plant hormones.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in vitro and in vivo studies. However, further studies are needed to determine its long-term effects on human health. This compound has been found to exhibit antimicrobial and anticancer properties, making it a potential candidate for the development of new antibiotics and anticancer drugs. In plants, this compound has been found to enhance the growth of plants and increase their resistance to diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N,N'-diallyl-1,4-cyclohexanedicarboxamide in lab experiments is its low toxicity, which makes it safer to handle compared to other chemical compounds. However, one limitation of using this compound is its low solubility in water, which may affect its efficacy in certain experiments.
Future Directions
There are several future directions for the research on N,N'-diallyl-1,4-cyclohexanedicarboxamide. One direction is to further investigate its antimicrobial and anticancer properties and develop new antibiotics and anticancer drugs based on this compound. Another direction is to explore its potential applications in agriculture, such as its use as a plant growth enhancer. Additionally, further studies are needed to determine the long-term effects of this compound on human health.
Synthesis Methods
The synthesis of N,N'-diallyl-1,4-cyclohexanedicarboxamide involves the reaction between N,N'-diallyl-cyclohexanediamine and succinic anhydride. The reaction takes place in the presence of a catalyst such as pyridine or triethylamine. The product is then purified using column chromatography to obtain pure this compound. The yield of this compound synthesis is around 70-80%.
Scientific Research Applications
N,N'-diallyl-1,4-cyclohexanedicarboxamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been found to exhibit antimicrobial properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its anticancer properties, as it has been found to induce apoptosis in cancer cells. In agriculture, this compound has been found to enhance the growth of plants and increase their resistance to diseases. In industry, this compound has been used as a crosslinking agent for the production of polymers.
properties
Molecular Formula |
C14H22N2O2 |
---|---|
Molecular Weight |
250.34 g/mol |
IUPAC Name |
1-N,4-N-bis(prop-2-enyl)cyclohexane-1,4-dicarboxamide |
InChI |
InChI=1S/C14H22N2O2/c1-3-9-15-13(17)11-5-7-12(8-6-11)14(18)16-10-4-2/h3-4,11-12H,1-2,5-10H2,(H,15,17)(H,16,18) |
InChI Key |
AEJQXXKRRSAFAC-UHFFFAOYSA-N |
SMILES |
C=CCNC(=O)C1CCC(CC1)C(=O)NCC=C |
Canonical SMILES |
C=CCNC(=O)C1CCC(CC1)C(=O)NCC=C |
solubility |
37.6 [ug/mL] |
Origin of Product |
United States |
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